

Application Notes and Protocols for Cell Proliferation Assays Using Pyrazole Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-amino-1H-pyrazole-4-carbothioamide

CAS No.: 34954-13-7

Cat. No.: B1277448

[Get Quote](#)

Introduction: The Significance of Pyrazole Derivatives in Cell Proliferation Research

Pyrazole and its derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties. [1][2] In the realm of oncology and drug development, pyrazole derivatives are particularly valued for their potential to inhibit uncontrolled cell proliferation, a hallmark of cancer. [3]

Many of these compounds exert their anti-proliferative effects by targeting key regulators of the cell division cycle. [4] Among the most critical targets are the Cyclin-Dependent Kinases (CDKs), a family of enzymes essential for the progression of a cell through its growth and division phases. [5] By inhibiting specific CDKs, pyrazole-based compounds can effectively arrest the cell cycle, prevent the replication of malignant cells, and induce apoptosis (programmed cell death). [6][7] This targeted mechanism of action makes them promising candidates for novel cancer therapeutics. [8]

Cell-based assays are indispensable tools for screening and characterizing the biological activity of these compounds.[9][10][11] They provide a physiologically relevant environment to quantify a compound's efficacy in a high-throughput manner.[12] This guide provides a detailed overview of the principles, selection criteria, and step-by-step protocols for the most common and robust cell proliferation assays used to evaluate pyrazole derivatives.

The "Why": Understanding the Mechanism to Guide Assay Selection

The rational selection of a cell proliferation assay depends on understanding the compound's mechanism of action. For many pyrazole derivatives, the primary anti-proliferative mechanism is the inhibition of CDKs, which act as critical checkpoints in the cell cycle.

```
// Nodes for Cell Cycle Phases G1 [label="G1 Phase\n(Cell Growth)", fillcolor="#F1F3F4", fontcolor="#202124"]; S [label="S Phase\n(DNA Synthesis)", fillcolor="#F1F3F4", fontcolor="#202124"]; G2 [label="G2 Phase\n(Growth & Preparation)", fillcolor="#F1F3F4", fontcolor="#202124"]; M [label="M Phase\n(Mitosis)", fillcolor="#F1F3F4", fontcolor="#202124"];
```

```
// Nodes for Checkpoints and Regulators Checkpoint1 [label="G1/S Checkpoint\n(CDK2/Cyclin E)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Checkpoint2 [label="G2/M Checkpoint\n(CDK1/Cyclin B)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Pyrazole [label="Pyrazole Derivatives\n(CDK Inhibitors)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
```

```
// Edges for Cell Cycle Progression G1 -> Checkpoint1 [color="#4285F4"]; Checkpoint1 -> S [color="#4285F4"]; S -> G2 [color="#4285F4"]; G2 -> Checkpoint2 [color="#4285F4"]; Checkpoint2 -> M [color="#4285F4"]; M -> G1 [label="Daughter Cells", color="#34A853"];
```

```
// Edges for Inhibition Pyrazole -> Checkpoint1 [label="Inhibition", color="#EA4335", style=dashed, arrowhead=tee]; Pyrazole -> Checkpoint2 [label="Inhibition", color="#EA4335", style=dashed, arrowhead=tee];
```

```
// Invisible nodes for layout {rank=same; G1; S; G2; M;} {rank=same; Checkpoint1; Checkpoint2;} } Caption: Pyrazole derivatives often inhibit CDKs at the G1/S and G2/M checkpoints.
```

As illustrated, CDK inhibitors can block the transition from the G1 to the S phase (DNA synthesis) or from the G2 to the M phase (mitosis). This knowledge directly informs our choice of assay:

- To measure the block at the G1/S transition, an assay that quantifies DNA synthesis, such as the BrdU assay, is highly appropriate.
- To assess the overall impact on cell number and metabolic health as a result of cell cycle arrest, metabolic assays like WST-1 are excellent for initial high-throughput screening.
- To track the number of cell divisions over several days, a dye dilution method like CFSE provides a powerful generational analysis.

Strategic Assay Selection: A Comparative Overview

No single assay is perfect for all applications. The choice involves a trade-off between throughput, cost, biological question, and the specific information required. Cell-based screening is often performed in a tiered approach.

[Click to download full resolution via product page](#)

The following table summarizes the key characteristics of the assays detailed in this guide to aid in selecting the most appropriate method.

Feature	WST-1 Assay	BrdU Assay	CFSE Assay
Principle	Enzymatic cleavage of tetrazolium salt to formazan by mitochondrial dehydrogenases in viable cells.	Incorporation of a thymidine analog (BrdU) into newly synthesized DNA during the S-phase. [13] [14]	Covalent labeling of intracellular proteins with a fluorescent dye that is diluted by half with each cell division. [15]
Measurement	Cell viability and metabolic activity (indirect measure of proliferation). [16]	Direct measure of DNA synthesis (S-phase cells). [17] [18]	Direct measure of cell divisions (generational analysis).
Detection	Colorimetric (absorbance at ~440 nm).	Colorimetric (ELISA) or Fluorescent (Microscopy/Flow Cytometry). [17]	Fluorescence (Flow Cytometry).
Throughput	High (96/384-well plates).	Medium to High.	Low to Medium.
Pros	Rapid, simple "add-and-read" protocol, cost-effective, high sensitivity. [19]	Direct, specific measure of proliferation; adaptable to multiple platforms.	Provides generational data; suitable for long-term studies and tracking cell fate.
Cons	Indirect measure; can be affected by compound interference or changes in cell metabolism without affecting proliferation.	Requires multiple steps (fixation, DNA denaturation); DNA denaturation can be harsh on cells. [14] [17]	Requires flow cytometer; initial labeling can affect cell viability if not optimized. [20]

Protocols and Methodologies

A. General Considerations for All Assays

- **Cell Line Selection:** Choose a cell line relevant to the research question (e.g., a cancer cell line known to be sensitive to CDK inhibitors). Ensure cells are in the logarithmic growth phase and have high viability (>95%).
- **Compound Preparation:** Dissolve pyrazole derivatives in a suitable solvent, typically DMSO. Prepare a high-concentration stock solution (e.g., 10-50 mM) and make serial dilutions for the dose-response experiments. The final DMSO concentration in the culture medium should be kept constant across all wells and should not exceed 0.5% to avoid solvent toxicity.
- **Controls are Critical for Self-Validation:**
 - **Vehicle Control:** Cells treated with the same final concentration of DMSO (or other solvent) as the test compounds. This is the 100% viability/proliferation control.
 - **Untreated Control:** Cells in media alone. Should be comparable to the vehicle control.
 - **Positive Control:** Cells treated with a known inhibitor of cell proliferation (e.g., Roscovitine for CDK inhibition, Doxorubicin for general cytotoxicity) to confirm assay performance.
 - **Background Control (Blank):** Culture medium without cells, but with the assay reagent. This value is subtracted from all other readings.

Protocol 1: WST-1 Metabolic Activity Assay (High-Throughput Screening)

This assay is ideal for primary screening of a library of pyrazole derivatives to quickly identify "hits" that reduce cell viability.

Materials:

- 96-well flat-bottom tissue culture plates
- Selected cancer cell line
- Complete culture medium
- Pyrazole derivatives and controls (dissolved in DMSO)

- WST-1 Reagent
- Microplate reader capable of measuring absorbance at 420-480 nm

Step-by-Step Methodology:

- Cell Seeding:
 - Harvest and count cells. Adjust the cell density in complete medium to achieve 70-80% confluency at the end of the experiment. A typical starting density is 5,000-10,000 cells per 100 μ L per well.
 - Dispense 100 μ L of the cell suspension into each well of a 96-well plate.
 - Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth.
- Compound Treatment:
 - Prepare serial dilutions of your pyrazole derivatives in culture medium. A typical concentration range for initial screening is 0.1 to 100 μ M.
 - Carefully remove the medium from the wells and add 100 μ L of the medium containing the test compounds or controls.
 - Incubate for the desired exposure time (e.g., 48 or 72 hours). This duration should be sufficient for at least 1-2 cell doublings.
- WST-1 Reagent Addition:
 - Add 10 μ L of WST-1 reagent directly to each well.[\[21\]](#)
 - Gently mix by tapping the plate.
 - Incubate for 1-4 hours at 37°C. The incubation time is critical and should be optimized for your cell line to ensure the absorbance values of the vehicle control are within the linear range of the reader (typically 1.0-2.0).

- Data Acquisition:
 - Shake the plate for 1 minute on an orbital shaker to ensure homogenous color distribution.
 - Measure the absorbance at ~440 nm using a microplate reader. Use a reference wavelength of >600 nm if available.

Protocol 2: BrdU DNA Synthesis Assay (Hit Validation)

This assay directly measures the incorporation of BrdU into DNA and is an excellent method to validate that the observed effects from the WST-1 assay are due to inhibition of proliferation.

Materials:

- All materials from the WST-1 protocol
- BrdU Labeling Reagent (10 mM)
- Fixing/Denaturing Solution
- Anti-BrdU detection antibody (HRP-conjugated)
- TMB Substrate
- Stop Solution (e.g., 1 M H₂SO₄)

Step-by-Step Methodology:

- Cell Seeding and Treatment:
 - Follow steps 1 and 2 from the WST-1 protocol. The treatment duration should be chosen based on the cell cycle length.
- BrdU Labeling:
 - Approximately 2-4 hours before the end of the treatment period, add BrdU labeling reagent to each well to a final concentration of 10 µM.

- Return the plate to the incubator for the labeling period. Causality Note: This allows the BrdU, a thymidine analog, to be incorporated into the DNA of cells actively undergoing replication (S-phase).[14]
- Fixation and Denaturation:
 - Carefully remove the culture medium.
 - Add 200 μ L of Fixing/Denaturing solution to each well and incubate for 30 minutes at room temperature. Causality Note: This step simultaneously fixes the cells to the plate and denatures the DNA, which is essential to expose the incorporated BrdU for antibody detection.[14][17]
- Immunodetection:
 - Remove the Fixing/Denaturing solution and wash the wells 3 times with PBS or a wash buffer.
 - Add 100 μ L of the diluted anti-BrdU antibody to each well.
 - Incubate for 60-90 minutes at room temperature.
 - Wash the wells 3 times to remove unbound antibody.
- Signal Development and Data Acquisition:
 - Add 100 μ L of TMB Substrate to each well and incubate in the dark until a blue color develops (typically 15-30 minutes).
 - Add 100 μ L of Stop Solution to each well. The color will change from blue to yellow.
 - Read the absorbance at 450 nm within 30 minutes.

Protocol 3: CFSE Dye Dilution Assay (Generational Analysis)

This flow cytometry-based assay is used to track individual cell divisions, providing detailed information on the cytostatic effects of a compound over several days.

Materials:

- 6-well or 12-well tissue culture plates
- CFSE (Carboxyfluorescein succinimidyl ester) stock solution (e.g., 5 mM in DMSO)
- PBS (Phosphate-Buffered Saline)
- Complete culture medium and Fetal Bovine Serum (FBS)
- Flow cytometer

Step-by-Step Methodology:

- Cell Labeling with CFSE:
 - Harvest cells and wash them once with serum-free medium or PBS. Resuspend the cell pellet to a concentration of $1-10 \times 10^6$ cells/mL in pre-warmed PBS.
 - Add CFSE stock solution to the cell suspension to a final concentration of 1-5 μ M. Optimization Note: The optimal CFSE concentration must be determined empirically, as high concentrations can be toxic.[\[22\]](#)
 - Immediately vortex and incubate for 10-15 minutes at 37°C, protected from light.[\[22\]](#)
 - Quench the reaction by adding at least 5 volumes of ice-cold complete culture medium (containing 10% FBS). Causality Note: The serum proteins provide excess primary amines that react with and sequester any unbound CFSE dye.
 - Incubate on ice for 5 minutes, then wash the cells 2-3 times with complete medium to remove all unbound CFSE.
- Cell Seeding and Treatment:
 - Resuspend the labeled cells in complete medium.
 - Take a sample for immediate flow cytometry analysis. This will serve as your "Day 0" or undivided peak.

- Seed the remaining labeled cells into culture plates and allow them to adhere for several hours.
- Add medium containing your pyrazole derivatives or controls.
- Time-Course Analysis:
 - At desired time points (e.g., 24, 48, 72, 96 hours), harvest the cells (including any floating cells).
 - Wash once with cold PBS and prepare for flow cytometry analysis.
- Data Acquisition and Analysis:
 - Acquire data on a flow cytometer, detecting the CFSE signal in the FITC channel.
 - On a histogram plot of CFSE intensity, the undivided cells from Day 0 will form a bright peak. With each cell division, the fluorescence intensity is halved, resulting in successive peaks to the left of the parent peak. The anti-proliferative effect of a pyrazole derivative will be evident by an accumulation of cells in the brighter, parent peaks compared to the vehicle control.

Data Analysis and Interpretation

1. Calculating Percentage Inhibition:

For endpoint assays like WST-1 and BrdU, data is typically converted to percentage inhibition relative to the vehicle control.

$$\% \text{ Inhibition} = 100 * (1 - [(Abs_Sample - Abs_Blank) / (Abs_Vehicle - Abs_Blank)])$$

2. Determining the IC50 Value:

The IC50 (half-maximal inhibitory concentration) is a key metric of a compound's potency.^[23]
^[24] It is the concentration required to inhibit 50% of the biological process being measured.

- Procedure:

- Test the pyrazole derivative over a range of concentrations (typically an 8- to 12-point serial dilution).
- Calculate the % Inhibition for each concentration.
- Plot % Inhibition versus the log of the compound concentration.
- Use a non-linear regression software (e.g., GraphPad Prism) to fit the data to a sigmoidal dose-response curve (variable slope). The software will calculate the IC50 value.[\[25\]](#)

Example Dose-Response Data:

Compound X Conc. (μ M)	Log Concentration	Mean Absorbance	% Inhibition
0 (Vehicle)	N/A	1.52	0%
0.01	-2.00	1.48	2.8%
0.1	-1.00	1.25	18.8%
0.5	-0.30	0.88	45.1%
1.0	0.00	0.65	61.3%
5.0	0.70	0.24	89.4%
10.0	1.00	0.15	95.8%
Blank	N/A	0.08	N/A

From this data, a non-linear regression would yield an IC50 $\approx$ 0.6 μ M.

Important Considerations:

- The IC50 value is highly dependent on experimental conditions, particularly the incubation time and cell seeding density.[\[24\]](#)[\[26\]](#) Therefore, these parameters must be kept consistent when comparing the potency of different compounds.
- An IC50 value from a viability assay (WST-1, MTT) reflects a combination of anti-proliferative and cytotoxic effects. Comparing it with data from a direct proliferation assay (BrdU) can help

distinguish between cytostatic and cytotoxic mechanisms.

References

- Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [\[Link\]](#)
- National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. [\[Link\]](#)
- Verma, G., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [\[Link\]](#)
- Martini, M., et al. (2023). Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. PMC - PubMed Central. [\[Link\]](#)
- Ali, G. M. E., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Publishing. [\[Link\]](#)
- CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. [\[Link\]](#)
- Riss, T. (2005). Selecting cell-based assays for drug discovery screening. Cell Notes. [\[Link\]](#)
- Adan, A., et al. (2016). Cell Proliferation and Cytotoxicity Assays. PubMed. [\[Link\]](#)
- Vizan, P., et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. NIH. [\[Link\]](#)
- Li, W., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [\[Link\]](#)
- Al-Mulla, H. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [\[Link\]](#)
- University of Pennsylvania. (n.d.). CFSE Staining. University of Pennsylvania. [\[Link\]](#)

- Shagufta, & Ahmad, I. (2021). Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. PubMed. [\[Link\]](#)
- BioAgilytix. (n.d.). The Use of Cell-Based Assays for Translational Medicine Studies. BioAgilytix. [\[Link\]](#)
- Provost, J. J. (2025). MTT Proliferation Assay Protocol. ResearchGate. [\[Link\]](#)
- Niu, J., et al. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Preprints.org. [\[Link\]](#)
- Ali, G. M. E., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. ResearchGate. [\[Link\]](#)
- Takara Bio. (n.d.). Premix WST-1 Cell Proliferation Assay System. Takara Bio. [\[Link\]](#)
- Creative Bioarray. (n.d.). CFSE Cell Proliferation Assay. Creative Bioarray. [\[Link\]](#)
- Marin Biologic Laboratories. (n.d.). Design and Validate a GMP Cell Based Assay. Marin Biologic Laboratories. [\[Link\]](#)
- Chan, K. C., et al. (2013). Relationship between IC50 values and cell seeding densities. ResearchGate. [\[Link\]](#)
- Abushait, S. A., et al. (2022). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Publishing. [\[Link\]](#)
- Al-Juboori, M. K. (2023). MTT (Assay protocol). Protocols.io. [\[Link\]](#)
- ResearchGate. (2025). Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. ResearchGate. [\[Link\]](#)
- Merck Millipore. (n.d.). WST-1 Assay Protocol for Cell Viability. Merck Millipore. [\[Link\]](#)
- Biocompare. (2023). Selecting the Best Method for Measuring Cell Proliferation. Biocompare. [\[Link\]](#)

- Okumura, T., et al. (2019). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. Spandidos Publications. [\[Link\]](#)
- Ho, C. T., et al. (2015). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. [\[Link\]](#)
- Chiu, Y.-C., et al. (2019). comprehensive evaluation of regression-based drug responsiveness prediction models, using cell viability inhibitory concentrations (IC50 values). Oxford Academic. [\[Link\]](#)
- NanOxiMet. (2014). Cellular viability - WST-1 assay Protocol for adherent cells. NanOxiMet. [\[Link\]](#)
- Bio-Rad. (n.d.). Cellular Proliferation and Tracking With CFDA-SE (CFSE). Bio-Rad. [\[Link\]](#)
- Kumar, R., & Idrees, M. (2021). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Research Square. [\[Link\]](#)
- Bio-Rad Antibodies. (n.d.). BrdU (Bromodeoxyuridine) for Cell Proliferation Analysis. Bio-Rad Antibodies. [\[Link\]](#)
- KBI Biopharma. (2021). Cell Based Assays in Drug Development: Comprehensive Overview. KBI Biopharma. [\[Link\]](#)
- Scite.ai. (2024). QSAR study on CDK2 inhibition with pyrazole derivatives. Scite.ai. [\[Link\]](#)
- Wang, Y., et al. (2010). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. MDPI. [\[Link\]](#)
- Zhu, H. (2012). Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). Bio-protocol. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. globalresearchonline.net [globalresearchonline.net]
- 3. Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents [mdpi.com]
- 5. Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 7. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 8. researchgate.net [researchgate.net]
- 9. bioagilytix.com [bioagilytix.com]
- 10. lifescienceglobal.com [lifescienceglobal.com]
- 11. Cell Based Assays in Drug Development: Comprehensive Overview [immunologixlabs.com]
- 12. marinbio.com [marinbio.com]
- 13. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
- 14. BrdU Cell Proliferation Assay Kit | Cell Signaling Technology [cellsignal.com]
- 15. CellTrace CFSE Cell Proliferation Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
- 16. biocompare.com [biocompare.com]
- 17. BrdU staining and BrdU assay protocol | Abcam [abcam.com]
- 18. Cell Proliferation Assays and Cell Viability Assays [labome.com]
- 19. WST-1 Assay: principles, protocol & best practices for cell viability | Abcam [abcam.com]
- 20. bu.edu [bu.edu]

- [21. merckmillipore.com \[merckmillipore.com\]](https://www.merckmillipore.com)
- [22. flowcytometry.utoronto.ca \[flowcytometry.utoronto.ca\]](https://flowcytometry.utoronto.ca)
- [23. clyte.tech \[clyte.tech\]](https://clyte.tech)
- [24. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [25. Experimental and Therapeutic Medicine \[spandidos-publications.com\]](https://spandidos-publications.com)
- [26. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- To cite this document: BenchChem. [Application Notes and Protocols for Cell Proliferation Assays Using Pyrazole Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1277448/docs#application-notes-and-protocols-for-cell-proliferation-assays-using-pyrazole-derivatives\]](https://www.benchchem.com/product/b1277448/docs#application-notes-and-protocols-for-cell-proliferation-assays-using-pyrazole-derivatives)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check